Cas no 2138212-46-9 (tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate)

• Product Name: tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate
• CAS No: 2138212-46-9
• MF: C₁₁H₁₈N₂O₄S
• MW: 274.336621761322
• CID: 6349611
• PubChem ID: 165456431
• Update Time: 2025-05-20

tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-740944
• tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate
• 2138212-46-9

• Inchi： 1S/C11H18N2O4S/c1-11(2,3)17-10(14)8-6-9(13(5)7-8)18(15,16)12-4/h6-7,12H,1-5H3
• InChI Key： YHEGFMROBZBWMT-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)OC(C)(C)C)=CN1C)(NC)(=O)=O

Computed Properties

• Exact Mass: 274.09872823g/mol
• Monoisotopic Mass: 274.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.8Ų

Additional information on tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate

Comprehensive Overview of tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate (CAS No. 2138212-46-9)

The compound tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate (CAS No. 2138212-46-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole core modified with methylsulfamoyl and tert-butyl ester groups, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applicability in drug discovery programs.

In recent years, the demand for sulfonamide-containing compounds like tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate has surged, driven by their role in developing enzyme inhibitors and receptor modulators. The methylsulfamoyl moiety, in particular, is a key pharmacophore in many FDA-approved drugs, making this compound a hotspot for medicinal chemistry studies. With the rise of AI-driven drug discovery and high-throughput screening, CAS No. 2138212-46-9 has garnered attention as a building block for innovative therapeutic agents.

The synthesis of tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate typically involves multi-step organic reactions, including esterification, sulfonylation, and N-alkylation. Its tert-butyl ester group enhances stability, facilitating storage and handling, while the pyrrole ring offers a platform for further functionalization. These properties align with the growing trend toward green chemistry and sustainable synthesis, as researchers seek efficient routes to minimize waste and energy consumption.

From an industrial perspective, the compound's applications extend beyond pharmaceuticals. Its structural features make it a candidate for agrochemical intermediates, particularly in the design of crop protection agents. The methylsulfamoyl group's ability to interact with biological targets has sparked interest in its use for pest control and herbicide development, addressing global challenges in food security.

Analytical characterization of tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a critical factor for its adoption in preclinical research. As the pharmaceutical industry shifts toward personalized medicine, the demand for high-purity intermediates like this compound is expected to grow.

In summary, tert-butyl 1-methyl-5-(methylsulfamoyl)-1H-pyrrole-3-carboxylate (CAS No. 2138212-46-9) represents a convergence of innovation in synthetic chemistry and drug development. Its relevance to small-molecule therapeutics, agrochemicals, and material science underscores its multidisciplinary appeal. As research continues to explore its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.